6-Fluoropyrimidin-4-amine
Overview
Description
6-Fluoropyrimidin-4-amine is a compound that has attracted a lot of attention from the scientific community due to its potential applications in various fields. It is used for scientific research and development .
Synthesis Analysis
The synthesis of amines like 6-Fluoropyrimidin-4-amine can be achieved through various methods such as reduction of nitriles or amides and nitro compounds, SN2 reactions of alkyl halides, ammonia and other amines, nucleophilic attack by an azide ion on an alkyl halide, followed by reduction of the azide so formed .Molecular Structure Analysis
The molecular formula of 6-Fluoropyrimidin-4-amine is C4H4FN3 . The average mass is 113.093 Da and the monoisotopic mass is 113.038925 Da .Scientific Research Applications
Synthesis of Kinase Inhibitors
6-Fluoropyrimidin-4-amine is a core structure in the synthesis of novel compounds with potential as kinase inhibitors. A study described the synthesis of novel 2,4-disubstituted-5-fluoropyrimidines, highlighting their potential application in anticancer therapy. These compounds, derived from 6-Fluoropyrimidin-4-amine, show the versatility of this core structure in medicinal chemistry, particularly in the development of targeted cancer therapies (Wada et al., 2012).
Mechanistic Studies
Research has also focused on the mechanistic understanding of reactions involving 6-Fluoropyrimidin-4-amine derivatives. One study demonstrated the amination of substituted halogenoaza-aromatics, providing insights into the ANRORC mechanism. This research contributes to a deeper understanding of chemical reactions involving fluoropyrimidin-4-amine derivatives and their potential applications in synthetic chemistry (Valk et al., 2010).
Development of Novel Compounds
Efforts to develop novel compounds from 6-Fluoropyrimidin-4-amine have led to a concise and efficient synthesis protocol for 2,6-disubstituted 4-fluoropyrimidines. These compounds serve as universal building blocks in medicinal chemistry, showcasing the compound's utility in the creation of diverse chemical entities with potential therapeutic applications (Liu et al., 2019).
Mechanism of Action
Target of Action
It’s known that fluoropyrimidines, a class of drugs to which 6-fluoropyrimidin-4-amine belongs, often target enzymes involved in nucleotide synthesis, such as thymidylate synthase .
Mode of Action
Fluoropyrimidines typically work by incorporating themselves into the dna or rna of cancer cells and disrupting their function, leading to cell death .
Biochemical Pathways
Fluoropyrimidines generally interfere with the synthesis of nucleotides, essential building blocks of dna and rna .
Pharmacokinetics
It’s known that fluoropyrimidines can have erratic absorption and nonlinear pharmacokinetics when administered orally .
Result of Action
Fluoropyrimidines generally lead to cell death by disrupting the function of cancer cells .
properties
IUPAC Name |
6-fluoropyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4FN3/c5-3-1-4(6)8-2-7-3/h1-2H,(H2,6,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPUIVMHRKBEYCR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CN=C1F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4FN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101312647 |
Source
|
| Record name | 6-Fluoro-4-pyrimidinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101312647 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
113.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoropyrimidin-4-amine | |
CAS RN |
51421-96-6 |
Source
|
| Record name | 6-Fluoro-4-pyrimidinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=51421-96-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Fluoro-4-pyrimidinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101312647 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-fluoropyrimidin-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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